Cas no 1187930-75-1 (2-Amino-1-pyridin-3-YL-ethanol oxalate)

• Product Name: 2-Amino-1-pyridin-3-YL-ethanol oxalate
• CAS No: 1187930-75-1
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• MDL: MFCD11505998
• CID: 4771756
• Update Time: 2026-02-26

2-Amino-1-pyridin-3-YL-ethanol oxalate Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-1-PYRIDIN-3-YL-ETHANOL OXALATE
• NE63271
• SB31375
• 2-Amino-1-(pyridin-3-yl)ethanol oxalate
• 2-Amino-1-pyridin-3-yl-ethanol oxalate, AldrichCPR
• 2-Amino-1-pyridin-3-YL-ethanol oxalate

• MDL： MFCD11505998
• Inchi： 1S/C7H10N2O.C2H2O4/c8-4-7(10)6-2-1-3-9-5-6;3-1(4)2(5)6/h1-3,5,7,10H,4,8H2;(H,3,4)(H,5,6)
• InChI Key： VRKZMOBWLPELGD-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=NC=CC=1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 169
• Topological Polar Surface Area: 134

Additional information on 2-Amino-1-pyridin-3-YL-ethanol oxalate

Comprehensive Overview of 2-Amino-1-pyridin-3-YL-ethanol oxalate (CAS No. 1187930-75-1): Properties, Applications, and Industry Insights

2-Amino-1-pyridin-3-YL-ethanol oxalate (CAS No. 1187930-75-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by its pyridine and ethanolamine moieties, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₁₀N₂O·C₂H₂O₄, highlights the presence of an oxalate salt, which enhances its stability and solubility for laboratory applications.

In recent years, the demand for high-purity chemical intermediates like 2-Amino-1-pyridin-3-YL-ethanol oxalate has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 1187930-75-1 suppliers" or "pyridine derivatives for medicinal chemistry," reflecting its relevance in developing targeted therapies. The compound’s ability to act as a ligand or building block in metal-organic frameworks (MOFs) also aligns with the growing interest in sustainable catalysis and green chemistry.

The synthesis of 2-Amino-1-pyridin-3-YL-ethanol oxalate typically involves the condensation of 3-pyridinecarboxaldehyde with nitroethane, followed by reduction and oxalate salt formation. This process underscores its role in multi-step organic synthesis, a topic frequently queried in academic forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity, a critical factor for laboratories prioritizing "QC standards for research chemicals."

From an industrial perspective, CAS 1187930-75-1 is often discussed alongside "cost-effective chiral auxiliaries" and "non-toxic catalysts," reflecting market trends toward safer synthetic routes. Its compatibility with biodegradable solvents further positions it as a candidate for eco-friendly manufacturing processes. Notably, patents referencing this compound frequently cite applications in neurological drug candidates, linking it to trending topics like "blood-brain barrier permeability enhancers."

Storage and handling of 2-Amino-1-pyridin-3-YL-ethanol oxalate require adherence to standard laboratory protocols, with emphasis on moisture-sensitive conditions. Suppliers often highlight its crystalline form and long-term stability under inert atmospheres, addressing common queries about "chemical shelf life optimization." As regulatory frameworks evolve, documentation for REACH compliance and GMP-grade availability remains a key focus for procurement teams.

In conclusion, 2-Amino-1-pyridin-3-YL-ethanol oxalate exemplifies the intersection of innovative chemistry and practical applications. Its adaptability to high-throughput screening and structure-activity relationship (SAR) studies ensures its continued relevance. For researchers exploring "heterocyclic compound libraries" or "small molecule modulators," this compound offers a compelling case study in molecular design and process scalability.